Cas no 2228285-02-5 (4-(3-ethylthiophen-2-yl)butanal)

• Product Name: 4-(3-ethylthiophen-2-yl)butanal
• CAS No: 2228285-02-5
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6290657
• PubChem ID: 165681986
• Update Time: 2025-08-05

4-(3-ethylthiophen-2-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylthiophen-2-yl)butanal
• 2228285-02-5
• EN300-1731667

• Inchi： 1S/C10H14OS/c1-2-9-6-8-12-10(9)5-3-4-7-11/h6-8H,2-5H2,1H3
• InChI Key： ADJJMWKONYZZEP-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CCCC=O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(3-ethylthiophen-2-yl)butanal

Comprehensive Analysis of 4-(3-ethylthiophen-2-yl)butanal (CAS No. 2228285-02-5): Properties, Applications, and Industry Insights

4-(3-ethylthiophen-2-yl)butanal (CAS No. 2228285-02-5) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique thiophene ring structure and aldehyde functional group, serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₁₀H₁₄OS, reflects a balanced hydrophobicity and reactivity, making it valuable for fine chemical synthesis.

In recent years, the demand for heterocyclic aldehydes like 4-(3-ethylthiophen-2-yl)butanal has surged due to their role in developing bioactive compounds and sustainable materials. Researchers are particularly interested in its potential applications in green chemistry, where it can be used to reduce waste and energy consumption in synthetic processes. The compound's thiophene moiety also aligns with trends in drug discovery, as thiophene derivatives are known for their pharmacological activities.

From a structural perspective, the 3-ethylthiophene group in 4-(3-ethylthiophen-2-yl)butanal enhances its stability while the butanal chain provides flexibility for further modifications. This combination is critical for designing high-performance polymers and specialty coatings, which are increasingly sought after in industries like electronics and automotive. The compound's low toxicity profile further supports its adoption in consumer product formulations.

One of the most searched questions about CAS No. 2228285-02-5 relates to its synthetic routes. Common methods include cross-coupling reactions and oxidation of corresponding alcohols, often catalyzed by palladium or copper complexes. These processes are optimized for high yield and scalability, addressing the growing need for cost-effective production in the chemical industry. Additionally, the compound's spectral data (e.g., NMR, IR) is frequently referenced in analytical chemistry forums.

Environmental and regulatory considerations are also pivotal. 4-(3-ethylthiophen-2-yl)butanal is often discussed in the context of REACH compliance and biodegradability studies. Its moderate lipophilicity (logP ~2.5) suggests balanced environmental persistence, making it a candidate for eco-friendly formulations. This aligns with the broader industry shift toward sustainable chemicals, a topic dominating SEO trends in chemical research.

In the flavor industry, this compound's woody and balsamic notes are exploited to create natural-identical fragrances. With consumers favoring clean-label products, 4-(3-ethylthiophen-2-yl)butanal offers a synthetic alternative to plant-derived aldehydes, ensuring consistent supply chains. Its use in food-grade applications is under exploration, though rigorous safety assessments are ongoing.

Future prospects for CAS No. 2228285-02-5 include its integration into advanced battery materials and photovoltaic cells, leveraging its electron-rich thiophene core. As industries prioritize renewable energy solutions, this compound's role in organic electronics could expand significantly. Collaborative research between academia and industrial partners is key to unlocking these opportunities.